Cas no 61253-64-3 (Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-)
61253-64-3 structure
Product Name:Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-
CAS No:61253-64-3
MF:C12H9ClO4
MW:252.650462865829
CID:487036
PubChem ID:71397771
Update Time:2025-04-19
Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-
- 3-[(2-chlorophenyl)methylidene]-2,4-dioxopentanoic acid
- 61253-64-3
- DTXSID50819240
-
- Inchi: 1S/C12H9ClO4/c1-7(14)9(11(15)12(16)17)6-8-4-2-3-5-10(8)13/h2-6H,1H3,(H,16,17)
- InChI Key: GNNFBVSWOARWIJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C=C(C(C(=O)O)=O)C(C)=O
Computed Properties
- Exact Mass: 252.01897
- Monoisotopic Mass: 252.0189365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.44
Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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